Cas no 3680-13-5 (3-(Tert-butylsulfinyl)propanoic Acid)

• Product Name: 3-(Tert-butylsulfinyl)propanoic Acid
• CAS No: 3680-13-5
• MF: C₇H₁₄O₃S
• MW: 178.249261379242
• CID: 2824308
• PubChem ID: 5302367
• Update Time: 2025-04-21

3-(Tert-butylsulfinyl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(Tert-butylsulfinyl)propanoic Acid
• 3-(tert-butylsulfinyl)propanoicacid
• DTXSID10415429
• DAA68013
• AB01334873-02
• ST4125153
• 3680-13-5
• NCGC00342952-01
• STK687648
• SCHEMBL9323098
• AKOS005600625

• Inchi： 1S/C7H14O3S/c1-7(2,3)11(10)5-4-6(8)9/h4-5H2,1-3H3,(H,8,9)
• InChI Key： QYSVNNSLFRNRMZ-UHFFFAOYSA-N
• SMILES： S(CCC(=O)O)(C(C)(C)C)=O

Computed Properties

• Exact Mass: 178.06636548Da
• Monoisotopic Mass: 178.06636548Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 372.2±25.0 °C at 760 mmHg
• Flash Point: 178.9±23.2 °C
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

3-(Tert-butylsulfinyl)propanoic Acid Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfoxides Sulfoxides
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfoxides